Cas no 4464-18-0 (1,3,5-Benzenetrimethanol)

• Product Name: 1,3,5-Benzenetrimethanol
• CAS No: 4464-18-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD01108484
• CID: 45086
• PubChem ID: 125307722
• Update Time: 2025-06-08

1,3,5-Benzenetrimethanol Chemical and Physical Properties

Names and Identifiers

• 1,3,5-BENZENETRIMETHANOL
• [3,5-bis(hydroxymethyl)phenyl]methanol
• benzene-1,3,5-triyltrimethanol
• 1,3,5-Tris(hydroxymethyl)benzene
• AK164464
• BZTA11
• 1,3,5-tri(hydroxymethyl)benzene
• SQAMZFDWYRVIMG-UHFFFAOYSA-N
• 1,3,5-tris(hydroxylmethyl)benzene
• BBL103061
• STL556870
• 3812AE
• FCH843078
• 1,3,5-Benzenetrimethanol, AldrichCPR
• J-400093
• A826650
• benzene-1,3,5-trimethanol
• 4464-18-0
• FT-0683862
• DTXSID60372710
• SY031239
• tert-Butyl3-hydroxy-2,2-dimethylpropylcarbamate
• B3586
• AKOS004903525
• CS-W017806
• SCHEMBL63159
• AS-38846
• MFCD01108484
• 1,3,5-tris[Hydroxymethyl]benzene
• ?1,3,5-Benzenetrimethanol
• YSWG192
• AM20040497
• Benzenetrimethanol
• DB-000105
• 1,3,5-Benzenetrimethanol

• MDL： MFCD01108484
• Inchi： 1S/C9H12O3/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,10-12H,4-6H2
• InChI Key： SQAMZFDWYRVIMG-UHFFFAOYSA-N
• SMILES： OCC1C=C(CO)C=C(CO)C=1

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.285
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 389.1 °C at 760 mmHg
• Flash Point: 389.1 °C at 760 mmHg
• Refractive Index: 1.613
• PSA: 60.69000
• LogP: 0.16350
• Solubility: Uncertain

1,3,5-Benzenetrimethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3,5-Benzenetrimethanol

Comprehensive Guide to 1,3,5-Benzenetrimethanol (CAS No. 4464-18-0): Properties, Applications, and Industry Insights

1,3,5-Benzenetrimethanol (CAS No. 4464-18-0) is a versatile organic compound widely recognized for its trifunctional hydroxyl groups attached to a benzene ring. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the production of polymers, resins, and specialty chemicals. With the growing demand for sustainable materials and high-performance additives, 1,3,5-Benzenetrimethanol has garnered significant attention in industries such as coatings, adhesives, and pharmaceuticals.

The compound's molecular formula, C₉H₁₂O₃, highlights its aromatic backbone and three hydroxyl groups, which contribute to its reactivity and solubility in polar solvents. Researchers often explore its role as a crosslinking agent due to its ability to form stable networks in polymer matrices. Recent studies have also investigated its potential in green chemistry applications, aligning with the global shift toward eco-friendly manufacturing processes.

One of the most frequently asked questions about 1,3,5-Benzenetrimethanol is its compatibility with other chemicals. Its trifunctional nature allows it to react with isocyanates, epoxides, and carboxylic acids, making it a key component in polyurethane and epoxy formulations. Industry professionals also search for alternatives to traditional petrochemical-derived intermediates, and 1,3,5-Benzenetrimethanol offers a promising solution due to its renewable synthesis pathways.

In the pharmaceutical sector, 1,3,5-Benzenetrimethanol serves as a building block for drug delivery systems and dendrimer synthesis. Its symmetrical structure enables precise molecular design, which is critical for controlled-release formulations. As the demand for personalized medicine grows, this compound's role in biocompatible materials is expected to expand.

From an SEO perspective, trending queries include "1,3,5-Benzenetrimethanol solubility," "CAS 4464-18-0 suppliers," and "benzenetrimethanol derivatives." Addressing these topics, the compound exhibits excellent solubility in water, alcohols, and acetone, facilitating its use in aqueous formulations. Reputable suppliers provide high-purity grades tailored to industrial and research needs.

Innovations in 1,3,5-Benzenetrimethanol applications are closely tied to advancements in nanotechnology and renewable energy. For instance, its derivatives are being tested as components in fuel cell membranes and lithium-ion battery electrolytes. Such developments underscore its potential in next-generation energy storage systems, a hot topic among engineers and material scientists.

To summarize, 1,3,5-Benzenetrimethanol (CAS No. 4464-18-0) is a multifunctional compound with broad utility across diverse industries. Its unique chemical properties, coupled with rising interest in sustainable and high-performance materials, position it as a critical player in modern chemistry. Future research will likely uncover even more innovative applications, solidifying its importance in scientific and industrial communities.